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Abstract
Ammonium potassium tartrate (KNH₄C₄H₄O₆), a semi-organic salt, has emerged as a

promising material for nonlinear optical (NLO) applications. This document provides a

comprehensive overview of its synthesis, crystal growth, and characterization, with a focus on

its second-harmonic generation (SHG) properties. Detailed protocols for crystal growth and

NLO property measurement are provided to enable researchers to explore its potential in

frequency conversion and other photonic applications.

Introduction
Nonlinear optics is a field of study concerning the interaction of intense light with matter,

leading to a variety of phenomena such as frequency doubling (second-harmonic generation),

frequency mixing, and optical parametric oscillation. Materials exhibiting a high second-order

nonlinear optical susceptibility are essential for the development of devices like laser frequency

converters, electro-optic modulators, and optical switches.[1] Semi-organic NLO crystals, which
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combine the high optical nonlinearity of organic molecules with the favorable mechanical and

thermal properties of inorganic hosts, are a subject of intense research.[2][3]

Ammonium potassium tartrate (PAT), also referred to as potassium ammonium L-tartrate, is

a semi-organic material that crystallizes in a non-centrosymmetric space group, a prerequisite

for second-order NLO effects.[2] Its good optical transparency in the UV-Visible region, coupled

with a notable SHG efficiency, makes it a candidate for NLO applications.[2] This document

details the application of ammonium potassium tartrate in nonlinear optics, providing

experimental protocols and summarizing its key properties.

Physicochemical Properties
A summary of the key physical and chemical properties of ammonium potassium tartrate is

presented in the table below.

Property Value Reference

Chemical Formula KNH₄C₄H₄O₆ [4]

Molecular Weight 205.21 g/mol [4]

Crystal System Orthorhombic [2]

Space Group P2₁2₁2₁ [2]

Melting Point 288 °C [2]

Thermal Stability Stable up to 258 °C [2]

Transparency Range
Transparent in the entire UV-

Visible range
[2]

Lower Cut-off Wavelength 197 nm [2]

Optical Transparency ~98% [2]

SHG Efficiency 0.5943 times that of KDP [2]
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Synthesis and Crystal Growth of Ammonium Potassium
Tartrate
A reliable method for growing single crystals of ammonium potassium tartrate is the slow

evaporation solution technique.[2] This method is straightforward and can yield high-quality

crystals suitable for optical characterization.

Materials:

L-Tartaric acid (C₄H₆O₆)

Potassium hydroxide (KOH)

Ammonium hydroxide (NH₄OH)

Deionized water

Beakers

Magnetic stirrer

Whatman filter paper

Protocol:

Prepare an equimolar solution by dissolving L-Tartaric acid, potassium hydroxide, and

ammonium hydroxide in deionized water (1:1:1 molar ratio).[2]

Continuously stir the solution using a magnetic stirrer to ensure a homogeneous mixture.[2]

Allow the solution to stand undisturbed for several days to allow the synthesis of the

ammonium potassium tartrate salt.[2]

Collect the precipitated raw material from the bottom of the beaker.[2]

Prepare a saturated solution of the synthesized ammonium potassium tartrate in

deionized water at room temperature.
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Filter the saturated solution using Whatman filter paper to remove any suspended impurities.

[2]

Transfer the filtered solution to a clean beaker and cover it with a perforated sheet to allow

for slow evaporation of the solvent at room temperature.

Monitor the beaker for crystal growth. Good quality, optically transparent single crystals can

typically be harvested within a period of three weeks.[2]
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Fig. 1: Workflow for the synthesis and crystal growth of ammonium potassium tartrate.
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Second-Harmonic Generation (SHG) Efficiency
Measurement
The Kurtz-Perry powder technique is a widely used method for evaluating the SHG efficiency of

new NLO materials.[3][5] This technique involves irradiating a powdered sample with a high-

intensity laser and measuring the intensity of the frequency-doubled light generated.

Materials and Equipment:

Ammonium potassium tartrate single crystal

Potassium dihydrogen phosphate (KDP) crystal (as a reference)

Agate mortar and pestle

Sieves for powder grading

Sample holder (e.g., a micro-capillary tube)

Q-switched Nd:YAG laser (λ = 1064 nm)

Filter to block the fundamental wavelength (1064 nm)

Photomultiplier tube (PMT) or a suitable photodetector

Oscilloscope

Protocol:

Grind the grown ammonium potassium tartrate single crystal into a fine powder using an

agate mortar and pestle.

Sieve the powder to obtain a uniform particle size.

Pack the powdered sample into a sample holder.

Mount the sample holder in the experimental setup.
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Direct the fundamental beam from the Q-switched Nd:YAG laser (1064 nm) onto the sample.

The output light from the sample will contain both the fundamental (1064 nm) and the

second-harmonic (532 nm) frequencies.

Use a filter to block the fundamental laser wavelength, allowing only the green second-

harmonic signal (532 nm) to pass through.

Detect the intensity of the SHG signal using a photomultiplier tube (PMT).

Record the output signal from the PMT using an oscilloscope.

Replace the ammonium potassium tartrate sample with a powdered KDP sample of the

same particle size and repeat the measurement under identical conditions.

The SHG efficiency of the sample is then calculated relative to the SHG intensity of KDP.

Laser Source Sample Stage Detection System

Q-switched Nd:YAG Laser
(1064 nm)

Powdered Sample
(PAT or KDP)

Fundamental Beam Filter
(Blocks 1064 nm)

Output Light Photomultiplier Tube
(PMT)

SHG Signal (532 nm) OscilloscopeElectrical Signal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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